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Compound of Interest

Compound Name: XLR11 N-(2-fluoropentyl) isomer
CAS No.: 1628690-25-4
Cat. No.: B591146
Get Quote
. J

Differentiation from XLR11 (5-Fluoro-UR-144)
Executive Summary & Forensic Context

The emergence of positional isomers in the synthetic cannabinoid market presents a critical
challenge for forensic toxicology. XLR11, the 5-fluoropentyl analogue of UR-144, is a Schedule
| controlled substance.[1] Its 2-fluoro isomer (fluorine at the C2 position of the pentyl chain)
often appears as a synthesis impurity or a novel "grey market" analog.

Distinguishing these isomers is chemically non-trivial due to their identical molecular weight
(MW 329.5) and similar fragmentation patterns in low-resolution Mass Spectrometry (GC-MS).
This guide establishes a self-validating protocol for differentiation, prioritizing Nuclear Magnetic
Resonance (NMR) as the primary confirmation tool and Chromatographic Retention Time (RT)
for screening.

Chemical Identity & Structural Logic
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Property Data
Common Name XLR11 2-fluoro isomer
Synonyms XLR11 N-(2-fluoropentyl) isomer; 2-F-UR-144
IUPAC Name methanone
CAS Number 1628690-25-4
C
Molecular Formula H
FNO
Exact Mass 329.2155

Secondary alkyl fluoride at C2 vs. Primary alkyl
fluoride at C5 (XLR11)

Structural Feature

Structural Comparison Diagram
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Caption: Structural divergence between XLR11 and its 2-fluoro isomer focusing on the N-pentyl
chain substitution.
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Spectroscopic Characterization
Nuclear Magnetic Resonance (NMR) - The Gold Standard

NMR is the only technique capable of ab initio differentiation without a reference standard. The
shift of the fluorine atom from C5 to C2 introduces chirality at the C2 position, rendering the
adjacent C1 protons (attached to Nitrogen) diastereotopic.

Predicted

H NMR Shifts (400 MHz, CDCI

)

© 2026 BenchChem. All rights reserved. 3/10 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b591146?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory
Check Availability & Pricing

Proton Position

XLR11 (5-Fluoro) 2-Fluoro Isomer Mechanistic
Signal Signal Explanation

N-CH

(H-1)

In the 2-F isomer, H-
la and H-1b are
chemically non-
equivalent
(diastereotopic) due to
4.15 (t, J=7.2 Hz) 4.30 - 4.50 (m, 2H) the adjacent chiral
center at C2. They
appear as complex
multiplets rather than

a clean triplet.

CHF (H-2)

The methine proton at
C2 is strongly
deshielded by the

4.80 - 5.00 (m, 1H) geminal fluorine. This
signal is absent in
XLR11.

N/A

Terminal CH

F

The characteristic
triplet-of-triplets for the

4.45 (dt, J ;
( Absent terminal CH

=47 Hz) F is missing in the 2-

fluoro isomer.

Indole H-2

Aromatic region

remains largely
7.00 - 8.40 (m) 7.00 - 8.40 (m) unchanged between

isomers.

F NMR Distinction

e XLR11 (Primary F):

-218 ppm (approx).

e 2-Fluoro Isomer (Secondary F):
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-170 to -190 ppm. The secondary fluoride resonates significantly downfield compared to the
primary fluoride.

Mass Spectrometry (GC-MS)
While both isomers share the parent ion (

329), the fragmentation pathway differs due to the stability of the secondary carbocation formed
after fluorine loss in the 2-fluoro isomer.

e Parent lon:
329 (Molecular lon).
o Base Peak: Typically

125 (Tetramethylcyclopropyl cation) or

144 (Indole + CH

)

 Differentiation Markers:
o XLR11: Shows a distinct loss of the propyl-fluoride chain.

o 2-Fluoro Isomer: The proximity of the fluorine to the indole nitrogen affects the McLafferty
rearrangement. Expect variations in the abundance of the

232 ion (loss of the fluorinated alkyl chain).

o Warning: GC-MS spectra are highly similar. Do not rely solely on library matching scores.

Infrared Spectroscopy (FTIR)

o C-F Stretch: 1000-1400 cm

. The shift is subtle but reproducible.

» Fingerprint Region: The 2-fluoro isomer exhibits unique bands in the 700-900 cm
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region due to the different skeletal vibration of the branched-like fluorinated chain.

Analytical Workflow & Separation

To confirm the identity of the 2-fluoro isomer in a seized sample, follow this logical pathway.

Chromatographic Separation (GC-FID/MS)

On standard non-polar columns (e.g., DB-1, DB-5), the 2-fluoro isomer typically elutes earlier
than XLR11.

e Mechanism: The internal fluorine substitution (branching effect) reduces the boiling point and
Van der Waals interactions with the stationary phase compared to the terminal substitution in
XLR11.

» Critical Requirement: Run a mixed standard (XLR11 + 2-F isomer) to establish the Relative
Retention Time (RRT).

Decision Logic Diagram
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Caption: Step-by-step analytical workflow for distinguishing XLR11 from its 2-fluoro isomer.

Experimental Protocol: Sample Preparation for NMR

Objective: Isolate sufficient material for high-resolution
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H NMR to observe the N-CH
splitting pattern.

o Extraction: Dissolve 10—-20 mg of the herbal material or powder in 5 mL of Methanol (HPLC
grade).

» Sonication: Sonicate for 15 minutes to ensure complete extraction.
e Filtration: Filter through a 0.45 pum PTFE syringe filter to remove particulates.
o Evaporation: Evaporate the solvent under a stream of nitrogen at 40°C until dryness.
» Reconstitution: Redissolve the residue in 0.7 mL of Deuterated Chloroform (CDCI
) containing 0.03% TMS as an internal standard.
e Acquisition: Acquire

H NMR spectrum (minimum 16 scans) with a spectral width of -2 to 14 ppm. Focus
processing on the 4.0-5.0 ppm region.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 10/10 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b591146?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

